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Compound of Interest

Compound Name: Creb-IN-1 tfa

Cat. No.: B12425248 Get Quote

Technical Support Center: Confirming CREB
Inhibition
This guide provides researchers, scientists, and drug development professionals with detailed

troubleshooting and frequently asked questions (FAQs) for confirming the inhibition of cAMP

response element-binding protein (CREB) following treatment with the inhibitor Creb-IN-1 TFA.

Frequently Asked Questions (FAQs)
FAQ 1: What is the mechanism of CREB activation and
how is it inhibited?
CREB is a key transcription factor that regulates the expression of numerous genes involved in

critical cellular processes like cell proliferation, survival, and neuronal plasticity.[1][2] Its activity

is primarily regulated by phosphorylation.

Activation Mechanism: Diverse signaling pathways, activated by stimuli such as growth factors,

stress, and neurotransmitters, converge on kinases that phosphorylate CREB at the serine 133

(Ser133) residue.[3][4] This phosphorylation event is crucial for the recruitment of

transcriptional coactivators, most notably CREB-binding protein (CBP) and p300.[5] The

resulting complex then initiates the transcription of CREB target genes.[5]

Inhibition by Creb-IN-1 TFA: While the precise binding mode of Creb-IN-1 TFA is specific to

the compound, small molecule inhibitors of CREB generally function through one of two
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primary mechanisms:

Blocking the CREB-CBP Interaction: Some inhibitors prevent the phosphorylated CREB from

binding to the KIX domain of the CBP/p300 coactivators. This prevents the assembly of the

transcriptional machinery.[5]

Inhibiting DNA Binding: Other inhibitors may directly interfere with the ability of CREB's basic

leucine zipper (bZIP) domain to bind to the cAMP Response Element (CRE) sequences in

the promoters of target genes.[5][6]

Creb-IN-1 TFA is understood to function by inhibiting the transcriptional activity of CREB.

Confirming this inhibition requires verifying the downstream molecular events that are

dependent on CREB's function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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